Cas no 116775-53-2 (8-methyl-1-Isoquinolinecarbonitrile)

• Product Name: 8-methyl-1-Isoquinolinecarbonitrile
• CAS No: 116775-53-2
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 1100301
• PubChem ID: 14027544
• Update Time: 2025-04-20

8-methyl-1-Isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 8-methyl-1-Isoquinolinecarbonitrile
• 8-methylisoquinoline-1-carbonitrile
• 116775-53-2
• 1-Isoquinolinecarbonitrile, 8-methyl-

• Inchi： 1S/C11H8N2/c1-8-3-2-4-9-5-6-13-10(7-12)11(8)9/h2-6H,1H3
• InChI Key： QFYCSRQQWHZOJH-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=C(C)C=2C=1C#N

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7Ų